Cas no 828263-30-5 (2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester)
828263-30-5 structure
Product Name:2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester
CAS No:828263-30-5
MF:C21H40O3
MW:340.540507316589
CID:681840
PubChem ID:5273616
Update Time:2025-04-19
2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester
- methyl 2-(6-tridecyloxan-2-yl)acetate
- methyl 2-(6-tridecyltetrahydropyran-2-yl)acetate
- 828263-30-5
- DTXSID80414949
-
- Inchi： 1S/C21H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-15-19-16-14-17-20(24-19)18-21(22)23-2/h19-20H,3-18H2,1-2H3
- InChI Key： KFHRRMKPUDPLGO-UHFFFAOYSA-N
- SMILES： O1C(CC(=O)OC)CCCC1CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 340.29774513g/mol
- Monoisotopic Mass: 340.29774513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 35.5Ų
2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
828263-30-5 (2H-Pyran-2-acetic acid, tetrahydro-6-tridecyl-, methyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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